4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 4-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]aniline
• InChI: InChI=1S/C12H15N3/c1-9-3-5-12(6-4-9)13-7-11-8-14-15-10(11)2/h3-6,8,13H,7H2,1-2H3,(H,14,15)
• InChI Key: NNLSSTNLZQFQMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=C(NN=C2)C

Description

4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is a substituted aniline derivative featuring a pyrazole-methyl moiety. Such compounds are often synthesized via reductive amination or nucleophilic substitution, as seen in related syntheses (). The methyl substituents on both the aniline and pyrazole rings likely influence its electronic properties, solubility, and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline typically involves the reaction of 4-methylbenzylamine with 3-methyl-1H-pyrazole-4-carbaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as ethanol, at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the aniline group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding nitro or hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in cancer cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

4-Methyl-N-[(1-(Phenylsulfonyl)-3-(p-tolyl)-1H-pyrazol-4-yl)methyl]aniline (7p)

• Structure : Features a phenylsulfonyl group at the pyrazole N1-position and a p-tolyl group at C3.
• Synthesis : Prepared via NaBH₄ reduction of imine intermediates, yielding 41% with m.p. 123–124°C .
• Key Data :
  • ¹H NMR : δ 8.08 (s, pyrazole-H5), 8.00 (d, J=7.2 Hz, H2/H6), 7.61 (t, J=7.2 Hz, H4) .
  • Antiviral Activity : Demonstrated moderate activity in SAR studies, attributed to electron-withdrawing sulfonyl groups enhancing receptor binding .

3-Chloro-4-fluoro-N-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}aniline (3)

• Structure : Chloro and fluoro substituents on the aniline ring, with a 4-methoxyphenyl group on the pyrazole.
• Synthesis : Formed via condensation of pyrazole-carbaldehyde with 3-chloro-4-fluoroaniline .
• Key Data: Enhanced polarity due to halogen substituents, improving solubility in polar solvents.

2-Fluoro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline (UXJ)

• Structure : Fluorine at the ortho position of the aniline ring.
• Key Data: Molecular Weight: 205.231 g/mol. Physicochemical Properties: Lower logP compared to non-fluorinated analogs due to increased polarity .

Substituent Variations on the Pyrazole Ring

4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline (1)

• Structure : Three 4-methylpyrazole units attached to a central methyl group.
• Synthesis : Reflux of 4-(trifluoromethyl)aniline with 4-methylpyrazole in DMSO (63% yield) .
• Key Data :
  • ¹H NMR : δ 7.50 (s, pyrazole-H), 2.05 (s, CH₃ groups) .
  • Solubility : Insoluble in Et₂O due to high molecular symmetry and hydrogen-bonding capacity .

4-(2-Methyl-1,3-thiazol-4-yl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]aniline

• Structure : Thiazole ring fused to the aniline, with a methylpyrazole group.
• Key Data :
  • Molecular Formula : C₁₅H₁₆N₄S.
  • Applications : Thiazole moieties are associated with antimicrobial and anticancer activities, though specific data are unavailable .

Physicochemical and Spectroscopic Comparisons

Compound	Molecular Weight	Melting Point (°C)	Key Spectral Features
4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline (Inferred)	~209.27	Not reported	Expected δ 6.5–7.5 (aromatic H), δ 3.8–4.2 (CH₂ bridge), δ 2.3 (CH₃) in ¹H NMR
7p	484 (M+H⁺)	123–124	δ 8.08 (pyrazole-H5), δ 8.00 (d, J=7.2 Hz)
4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline	347.36	Not reported	δ 7.50 (s, pyrazole-H), δ 2.05 (s, CH₃)
UXJ (2-fluoro analog)	205.23	Not reported	δ 6.88 (d, J=8.7 Hz), δ 6.62 (d, J=8.7 Hz) for aniline protons

Biological Activity

4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is a compound belonging to the class of pyrazole derivatives, which are recognized for their diverse biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is C12H15N3. The structure features a methyl group at the para position of the aniline ring and a pyrazole moiety, which is known to enhance biological interactions through hydrogen bonding and other non-covalent interactions.

Compound Name	Molecular Formula	Unique Features
4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline	C12H15N3	Contains a methyl group at position 4 on aniline
3-Methyl-N-(1H-pyrazol-4-yl)methyl aniline	C11H13N3	Lacks methyl substitution; different pyrazole pattern
N-(3-Methyl-1H-pyrazol-4-yl)aniline	C10H12N2	No methyl substitutions on aniline

The biological activity of 4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. Research indicates that this compound may inhibit certain enzymes involved in cancer cell proliferation, exhibiting potential anticancer properties. The presence of the pyrazole group enhances binding affinity, making it a valuable candidate for drug development.

Anticancer Activity

In vitro studies have demonstrated that 4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline exhibits significant antiproliferative effects against various cancer cell lines. For instance, it has shown promising results in inhibiting cell growth in MCF-7 (breast cancer) and B16-F10 (melanoma) cells. The compound's IC50 values in these assays were found to be approximately 2.12 µM and 1.88 µM, respectively .

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on cyclin-dependent kinases (CDK), which are critical regulators of cell cycle progression. Notably, it displayed potent CDK2/cyclin E inhibitory activity with an IC50 of 0.98 ± 0.06 μM . This suggests that the compound could play a role in controlling cell proliferation and may serve as a lead compound for further development in cancer therapy.

Antiviral Activity

Preliminary investigations also suggest potential antiviral properties. A series of related compounds have been shown to interfere with viral replication processes, indicating that modifications to the pyrazole structure can enhance antiviral efficacy .

Case Studies

Several studies have focused on the synthesis and biological evaluation of pyrazole derivatives, including 4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline:

• Synthesis and Evaluation : In one study, various N-substituted pyrazole derivatives were synthesized and screened for their biological activities. The results indicated that substitutions at specific positions significantly altered their efficacy against cancer cell lines .
• Molecular Docking Studies : Molecular docking simulations have been employed to predict the binding interactions between 4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline and target proteins such as CDK2. These studies provide insights into the structural requirements for optimal binding and activity .